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Compound of Interest

Compound Name: Aripiprazole Lauroxil

Cat. No.: B560186 Get Quote

Technical Support Center: Aripiprazole Lauroxil
Viscous Formulation
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the viscous formulation of Aripiprazole Lauroxil.

Troubleshooting Guide: Preventing Clogging
Clogging of the needle during the administration of Aripiprazole Lauroxil is a potential issue

due to the formulation's viscous and crystalline nature. Adherence to the correct preparation

and administration technique is critical to ensure successful delivery.

Problem: Needle Clogging During Injection

Potential Causes and Solutions:
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Potential Cause Explanation Recommended Solution

Improper Storage

The formulation is a

suspension, and particles can

settle over time if not stored

correctly.

Store the pre-filled syringe

horizontally at room

temperature (20°C to 25°C;

68°F to 77°F).[1]

Inadequate Re-suspension

Settled drug particles can form

a dense sediment at the

bottom of the syringe, leading

to a blockage at the needle

inlet.

1. Tapping: Firmly tap the

syringe at least 10 times to

dislodge any settled material.

[1][2][3] 2. Shaking: Vigorously

shake the syringe for a

minimum of 30 seconds to

ensure a uniform suspension.

[1][2][3] If the syringe is not

used within 15 minutes of

shaking, it must be shaken

again for 30 seconds.

Slow Injection Speed

Aripiprazole Lauroxil

formulation exhibits shear-

thinning properties, meaning

its viscosity decreases with an

increased rate of shear (i.e.,

faster injection). A slow

injection does not sufficiently

reduce the viscosity, increasing

the likelihood of clogging.[4]

Inject the entire content of the

syringe intramuscularly in a

rapid and continuous manner

(in less than 10 seconds).[1][3]

Studies have shown that a

faster injection rate results in

fewer injection site failures,

such as needle clogging.[5]

Incorrect Needle Selection

Using a needle with too high a

gauge (thinner needle) for the

viscous formulation can

increase the force required for

injection and the risk of

clogging.

Select the appropriate needle

from the provided kit based on

the injection site (deltoid or

gluteal) and the patient's body

habitus. The kits contain 20-

gauge and 21-gauge needles

of varying lengths.[2][3][6]

Air Bubbles in Syringe While priming is necessary to

remove air, failure to do so

correctly can leave air pockets

After shaking and attaching the

needle, bring the syringe into

an upright position and tap it to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.aristadahcp.com/science-of-aristada
https://www.aristadahcp.com/science-of-aristada
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/207533s017,209830s005lbl.pdf
https://m.youtube.com/watch?v=-NBu8OwWD4M
https://www.aristadahcp.com/science-of-aristada
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/207533s017,209830s005lbl.pdf
https://m.youtube.com/watch?v=-NBu8OwWD4M
https://www.researchgate.net/figure/a-Schematic-of-the-setup-for-measuring-injection-force-using-a-force-sensor-b-Plot_fig6_320928688
https://www.aristadahcp.com/science-of-aristada
https://m.youtube.com/watch?v=-NBu8OwWD4M
https://www.mycomedical.com/post/how-needle-gauge-affects-injection-comfort-and-efficacy
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/207533s017,209830s005lbl.pdf
https://m.youtube.com/watch?v=-NBu8OwWD4M
https://www.cambridge.org/core/journals/cns-spectrums/article/aripiprazole-lauroxil-dosing-regimens-understanding-dosage-strengths-and-injection-intervals/DBB5D1988C2F46F9EC4F2D685E4E61D6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


that may interfere with the

smooth flow of the suspension.

bring air to the top. Depress

the plunger to remove the air

until a few drops of the

suspension are released.[6]

Frequently Asked Questions (FAQs)
Q1: Why is the specific administration technique (tapping, shaking, rapid injection) so crucial for

Aripiprazole Lauroxil?

A1: The Aripiprazole Lauroxil formulation is an aqueous-based, crystalline suspension with

non-Newtonian, shear-thinning properties.[1][4] This means its viscosity is not constant and

decreases under stress.

Tapping and Shaking: These steps are essential to re-suspend the drug particles uniformly.

Due to its crystalline structure, improper suspension can lead to needle clogs.[1]

Rapid Injection: A fast injection rate applies shear stress to the formulation, significantly

lowering its viscosity and allowing it to flow more easily through the needle, thus preventing

clogging.[4]

Q2: What are the available dosage strengths and corresponding injection volumes for

Aristada®?

A2: Aristada® is available in several dosage strengths with corresponding injection volumes,

which are important factors to consider for injectability.

Dosage Strength Injection Volume Dosing Frequency Options

441 mg 1.6 mL Monthly

662 mg 2.4 mL Monthly

882 mg 3.2 mL Monthly or Every 6 weeks

1064 mg 3.9 mL Every 2 months

(Data sourced from the FDA label for ARISTADA®)[3]
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Q3: What needle gauges are provided with the Aripiprazole Lauroxil kits?

A3: The kits for Aristada® and Aristada Initio® include safety needles of different gauges and

lengths to accommodate different injection sites and patient sizes.

Aristada® 441 mg kit: Contains a 1-inch 21-gauge, a 1½-inch 20-gauge, and a 2-inch 20-

gauge needle.[2]

Aristada® 662 mg, 882 mg, and 1064 mg kits: Contain a 1½-inch 20-gauge and a 2-inch 20-

gauge needle.[2]

Aristada Initio® 675 mg kit: Contains a 1-inch 21-gauge, a 1½-inch 20-gauge, and a 2-inch

20-gauge needle.[6]

Q4: Can the injection be administered in any muscle?

A4: No, the injection site is specific to the dosage.

441 mg dose: Can be administered in the deltoid or gluteal muscle.[3]

662 mg, 882 mg, and 1064 mg doses: Must be administered in the gluteal muscle.[1][3]

Experimental Protocols
Protocol for Measuring Injection Force of a Viscous Formulation

This protocol provides a general methodology for quantifying the injection force of viscous drug

formulations like Aripiprazole Lauroxil, which can be adapted for specific laboratory settings.

Objective: To determine the force required to expel a viscous formulation from a pre-filled

syringe through needles of various gauges at different, controlled injection speeds.

Materials:

Pre-filled syringes with the test formulation.

A selection of hypodermic needles with varying gauges (e.g., 20G, 21G, 22G).
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A universal testing machine (e.g., an Instron® machine) equipped with a compression platen

and a load cell.

A custom fixture to securely hold the syringe in a vertical position.

Data acquisition software.

Methodology:

Preparation:

Allow the pre-filled syringe to equilibrate to room temperature.

Prepare the formulation according to the recommended procedure (e.g., tapping and

shaking for a specified duration).

Securely attach the desired gauge needle to the syringe.

Prime the syringe to remove any air.

Setup:

Mount the syringe securely in the custom fixture on the universal testing machine.

Position the compression platen directly above the syringe plunger without making

contact.

Data Collection:

Set the data acquisition software to record force (in Newtons) and displacement (in

millimeters) over time.

Program the testing machine to move the compression platen downwards at a constant

speed to depress the plunger. Test a range of speeds that are relevant to a manual

injection (e.g., from 50 mm/min to 500 mm/min).

Initiate the test. The machine will apply a constant velocity to the plunger, and the load cell

will measure the resistive force.
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The test is complete once the entire volume of the formulation has been expelled.

Analysis:

The output from the software will be a force vs. time or force vs. displacement curve.

From this curve, key parameters can be determined:

Peak Initial Force (PBF): The initial force required to start the plunger moving.

Dynamic Glide Force (DGF): The average force during the steady-state portion of the

injection.

Repeat the experiment with different needle gauges and injection speeds to compare the

effects on injection force.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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